![molecular formula C20H14Cl2N2O2S B4966814 4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide](/img/structure/B4966814.png)
4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as BAY 43-9006 or Sorafenib, which is a trademarked drug used in cancer treatment. However,
Mechanism of Action
The mechanism of action of 4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide involves the inhibition of several enzymes involved in cell proliferation and angiogenesis, such as RAF kinase, VEGFR-2, and PDGFR-beta. This inhibition leads to the suppression of tumor growth and the prevention of new blood vessel formation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the inhibition of cell proliferation and angiogenesis, as well as the induction of apoptosis in tumor cells. Additionally, it has been shown to have anti-inflammatory effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide in lab experiments include its potent inhibitory effects on tumor growth and angiogenesis, as well as its ability to induce apoptosis in tumor cells. However, limitations include its potential toxicity and the need for further research to determine optimal dosage and administration.
Future Directions
For research on 4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide include the investigation of its potential use in combination with other cancer treatments, as well as its potential use in the treatment of other diseases. Additionally, further research is needed to determine optimal dosage and administration, as well as potential side effects and toxicity. Finally, research on the development of new compounds based on the structure of this compound may lead to the discovery of new and more effective therapeutic agents.
Synthesis Methods
The synthesis of 4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide involves several steps, including the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate product then undergoes a reaction with 4-(4-chlorophenoxy)aniline to form the desired compound. The final step involves the reaction of the compound with carbon disulfide to form the carbonothioyl group.
Scientific Research Applications
4-chloro-N-({[4-(4-chlorophenoxy)phenyl]amino}carbonothioyl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment, as it has been shown to inhibit the growth of tumor cells. Additionally, it has been studied for its potential use in the treatment of other diseases, such as hepatitis C, renal cell carcinoma, and melanoma.
properties
IUPAC Name |
4-chloro-N-[[4-(4-chlorophenoxy)phenyl]carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl2N2O2S/c21-14-3-1-13(2-4-14)19(25)24-20(27)23-16-7-11-18(12-8-16)26-17-9-5-15(22)6-10-17/h1-12H,(H2,23,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPIAOUVUBPXKPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.